Cas no 22524-99-8 (3H-1,2,4-Triazole-3-thione,4,5-dihydro-)

3H-1,2,4-Triazole-3-thione,4,5-dihydro- structure
22524-99-8 structure
Product name:3H-1,2,4-Triazole-3-thione,4,5-dihydro-
CAS No:22524-99-8
MF:C2H3N3S
MW:101.13032
CID:268260
PubChem ID:3034333

3H-1,2,4-Triazole-3-thione,4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4,5-dihydro-
    • 3,4-dihydro-1,2,4-triazole-5-thione
    • 4,5-Dihydro-3H-1,2,4-triazole-3-thione
    • AKOS006358634
    • EINECS 245-051-1
    • CAEQSGPURHVZNG-UHFFFAOYSA-N
    • SCHEMBL11890165
    • 3-thioxo-1,2,4-triazoline
    • 3H-1,2,4-Triazole-3-thione, 4,5-dihydro-
    • SCHEMBL3901810
    • 22524-99-8
    • NS00027206
    • 1,2,4-triazoline-3-thione
    • DTXSID2066806
    • Inchi: InChI=1S/C2H3N3S/c6-2-3-1-4-5-2/h1H2,(H,3,6)
    • InChI Key: CAEQSGPURHVZNG-UHFFFAOYSA-N
    • SMILES: S=C1NCN=N1

Computed Properties

  • Exact Mass: 101.00489
  • Monoisotopic Mass: 101.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • Density: 1.73
  • Boiling Point: 120.9°C at 760 mmHg
  • Flash Point: 26.9°C
  • Refractive Index: 1.832
  • PSA: 36.75

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